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Compound of Interest

Compound Name: Melissic acid

Cat. No.: B146214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Melissic acid, also known as triacontanoic acid, is a very-long-chain saturated fatty acid with

the chemical formula C₃₀H₆₀O₂. Its extended hydrocarbon tail imparts distinct physical

properties that are of significant interest in various fields, including materials science,

biochemistry, and pharmacology. This technical guide provides a detailed examination of the

physical characteristics of melissic acid, complete with quantitative data, general experimental

methodologies, and a logical workflow for property determination.

Core Physical Properties
Melissic acid is a white, waxy solid at room temperature. Its highly nonpolar nature, a

consequence of its long aliphatic chain, governs its solubility and thermal behavior.

Quantitative Physical Data
The following table summarizes the key physical properties of melissic acid compiled from

various sources.
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Property Value Source(s)

Molecular Formula C₃₀H₆₀O₂

Molecular Weight 452.80 g/mol

Melting Point 92-94 °C

Boiling Point 483.65 °C (rough estimate)

Density 0.873 g/cm³

Appearance
White to light yellow

powder/crystal

Solubility in Water Practically insoluble

Solubility in Organic Solvents

Soluble in chloroform (25

mg/mL), DMSO (5 mg/mL),

and hot dioxane.

Experimental Protocols
While specific, detailed experimental procedures for melissic acid are proprietary to the

conducting laboratories, the following outlines standard methodologies for determining the key

physical properties of long-chain fatty acids.

Determination of Melting Point
The melting point of a solid fatty acid like melissic acid is a key indicator of its purity and is

typically determined using the capillary method.

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube

immersed in a temperature-controlled bath. The temperature range over which the substance

melts is observed.

Apparatus:

Melting point apparatus (manual or digital)

Capillary tubes
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Thermometer (calibrated)

Heating medium (e.g., silicone oil)

Procedure:

A small amount of finely powdered, dry melissic acid is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range. For pure substances,

this range is typically narrow.

Determination of Solubility
The solubility of melissic acid in various solvents is determined by preparing saturated

solutions and quantifying the amount of dissolved solute.

Principle: A surplus of the fatty acid is mixed with a known volume of a solvent and allowed to

reach equilibrium at a specific temperature. The concentration of the dissolved fatty acid in the

supernatant is then measured.

Apparatus:

Constant temperature bath or shaker

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., GC-MS, HPLC)
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Procedure:

An excess amount of melissic acid is added to a known volume of the solvent in a sealed

container.

The mixture is agitated in a constant temperature bath for a sufficient time to ensure

equilibrium is reached (e.g., 24-48 hours).

The saturated solution is then centrifuged to separate the undissolved solid.

A known aliquot of the clear supernatant is carefully removed and its concentration is

determined using a suitable analytical technique. For instance, after derivatization to a more

volatile ester, gas chromatography-mass spectrometry (GC-MS) can be employed for

accurate quantification.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a solid fatty acid like melissic acid.
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Workflow for Physical Property Determination of Melissic Acid

Sample Preparation

Property Analysis

Data Interpretation & Reporting

Obtain Pure Sample of Melissic Acid

Purification (e.g., Recrystallization)

Drying under Vacuum

Melting Point Determination
(Capillary Method)

Solubility Analysis
(Equilibrium Method)

Density Measurement
(Pycnometry)

Boiling Point Estimation
(Under Reduced Pressure)

Crystal Structure Analysis
(X-ray Diffraction)

Tabulate Quantitative Data

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of melissic acid.

Conclusion
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The physical properties of melissic acid, particularly its high melting point and low aqueous

solubility, are direct consequences of its long, saturated hydrocarbon chain. These

characteristics are crucial for its applications in various industrial and research settings,

including its use as a lubricant, in cosmetics, and as a biochemical standard. The

methodologies outlined in this guide provide a framework for the consistent and accurate

determination of these important physical parameters.

To cite this document: BenchChem. [Melissic Acid: A Comprehensive Technical Overview of
its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146214#what-are-the-physical-properties-of-melissic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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